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Compound of Interest

Compound Name: NVP-BSK805 trihydrochloride

Cat. No.: B15570939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of NVP-BSK805 trihydrochloride stock solutions. NVP-BSK805 is a potent and

selective ATP-competitive inhibitor of Janus kinase 2 (JAK2), a critical enzyme in the signaling

pathways of various cytokines and growth factors. Accurate preparation of stock solutions is

crucial for obtaining reliable and reproducible results in downstream applications such as cell-

based assays and in vivo studies.

Chemical Properties and Data
A summary of the key quantitative data for NVP-BSK805 trihydrochloride is presented in the

table below for easy reference.
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Property Value Source

Molecular Formula C₂₇H₂₈F₂N₆O·3HCl N/A

Molecular Weight 599.93 g/mol [1]

Appearance
Faint yellow to dark orange

powder
[2][3]

Solubility (Water) 2 mg/mL [2][3]

Storage Temperature (Solid) -20°C [2][3]

Storage Temperature (Stock

Solution)
-20°C or -80°C N/A

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of NVP-BSK805.

Materials:

NVP-BSK805 trihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Protocol:
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Equilibrate: Allow the vial of NVP-BSK805 trihydrochloride powder to reach room

temperature before opening to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of NVP-BSK805 trihydrochloride powder in a

sterile microcentrifuge tube.

Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired

stock concentration. For example, to prepare a 10 mM stock solution:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 1 mg of NVP-BSK805 trihydrochloride (0.001 g):

Volume (L) = 0.001 g / (599.93 g/mol * 0.01 mol/L) = 0.0001667 L = 166.7 µL

Dissolve: Add the calculated volume of DMSO to the tube containing the powder.

Mix Thoroughly: Vortex the solution until the powder is completely dissolved. To aid

dissolution, gentle warming in a 37°C water bath or brief sonication can be applied. Visually

inspect the solution to ensure there are no visible particles.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This is critical to avoid repeated freeze-thaw cycles which can degrade the compound.

Store: Store the aliquots at -20°C or -80°C in a light-protected container. When stored

properly, the stock solution in DMSO can be stable for several months.

Preparation of Aqueous Working Solutions
For many cell culture experiments, the high-concentration DMSO stock solution needs to be

further diluted in an aqueous buffer or cell culture medium.

Materials:

NVP-BSK805 trihydrochloride stock solution in DMSO

Sterile phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer
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Sterile dilution tubes

Calibrated micropipettes and sterile tips

Protocol:

Thaw Stock: Thaw an aliquot of the high-concentration DMSO stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the DMSO stock solution in your desired aqueous

buffer or medium to achieve the final working concentration.

Important: To avoid precipitation, do not dilute the DMSO stock more than 1:1000 directly

into the aqueous solution. It is recommended to perform intermediate dilutions if

necessary. The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

Mix Gently: After each dilution step, mix the solution by gentle pipetting or inverting the tube.

Avoid vigorous vortexing which can cause protein denaturation in media containing serum.

Use Immediately: It is recommended to prepare fresh aqueous working solutions for each

experiment and use them immediately. Do not store aqueous solutions for extended periods.
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Click to download full resolution via product page

Caption: Inhibition of the JAK2-STAT5 signaling pathway by NVP-BSK805.

Workflow for NVP-BSK805 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15570939?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://www.caymanchem.com/product/16714/nvp-bsk805-(hydrochloride)
https://www.selleckchem.com/products/nvp-bsk805.html
https://www.benchchem.com/product/b15570939/docs#application-notes-and-protocols-for-nvp-bsk805-trihydrochloride-stock-solution-preparation
https://www.benchchem.com/product/b15570939/docs#application-notes-and-protocols-for-nvp-bsk805-trihydrochloride-stock-solution-preparation
https://www.benchchem.com/product/b15570939/docs#application-notes-and-protocols-for-nvp-bsk805-trihydrochloride-stock-solution-preparation
https://www.benchchem.com/product/b15570939/docs#application-notes-and-protocols-for-nvp-bsk805-trihydrochloride-stock-solution-preparation
https://www.benchchem.com/product/b15570939?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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